Cas no 77092-12-7 (4H-1,3-Dioxin-4-one, 2,2-dimethyl-6-phenyl-)

• Product Name: 4H-1,3-Dioxin-4-one, 2,2-dimethyl-6-phenyl-
• CAS No: 77092-12-7
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 536791
• PubChem ID: 2728753
• Update Time: 2025-04-19

4H-1,3-Dioxin-4-one, 2,2-dimethyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Dioxin-4-one, 2,2-dimethyl-6-phenyl-
• 2,2-dimethyl-6-phenyl-1,3-dioxin-4-one
• SCHEMBL9428494
• 77092-12-7
• AKOS001662027
• MFCD00220127
• 2,2-Dimethyl-6-phenyl-4H-1,3-dioxin-4-one
• 6-phenyl-2,2-dimethyl-1,3-dioxin-4-one
• DTXSID10369539

• Inchi： 1S/C12H12O3/c1-12(2)14-10(8-11(13)15-12)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： XVDIUPDVIULPMF-UHFFFAOYSA-N
• SMILES： O1C(=CC(=O)OC1(C)C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 204.07866
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53